Cas no 170726-07-5 (2-(Butylsulfonylamino)pent-4-enoic acid)

• Product Name: 2-(Butylsulfonylamino)pent-4-enoic acid
• CAS No: 170726-07-5
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 2104889
• Update Time: 2023-08-03

2-(Butylsulfonylamino)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(butylsulfonyl)amino]-4-Pentenoic acid
• 2-(Butylsulfonylamino)pent-4-enoic acid

• Inchi： 1S/C9H17NO4S/c1-3-5-7-15(13,14)10-8(6-4-2)9(11)12/h4,8,10H,2-3,5-7H2,1H3,(H,11,12)
• InChI Key： CSIDHFOCSRJSMO-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC(C(=O)O)CC=C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 305
• Topological Polar Surface Area: 91.8